2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• SMILES: CCNCC(=O)C1=NSC=C1
• InChI: InChI=1S/C7H10N2OS/c1-2-8-5-7(10)6-3-4-11-9-6/h3-4,8H,2,5H2,1H3
• InChIKey: NAMXEYKLKHNGIL-UHFFFAOYSA-N

2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: Identity & Specifications

2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (CAS: 1881508-28-6) is a heterocyclic building block belonging to the aminothiazole class [1]. It features an ethylamino side chain attached to an isothiazole core via an ethanone linker. The compound has a molecular weight of 170.23 g/mol and a molecular formula of C₇H₁₀N₂OS . It is commercially available from specialized chemical suppliers at a minimum purity specification of 95%, with documented GHS hazard classifications (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) . The compound is exclusively intended for research and development use, with supply typically restricted to qualified institutional or industrial customers.

1

Aminothiazole heterocyclic building block with ethylamino and ethanone handles for derivatization. Supplied with defined purity specification; supports reproducible synthesis and SAR campaigns.

2

Physicochemical profile distinct from N-methyl and primary amine analogs, enabling use as an N-ethyl substitution probe. Computed TPSA, XLogP, and H-bond donor count differentiate it from close analogs.

3

Documented GHS hazard profile (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) with available SDS streamlines institutional approval. Research use only; not for human or veterinary applications.

• [1] PubChem. (2021). 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. PubChem CID 131206614. View Source

2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: Analog Substitution & Reproducibility

The aminothiazole scaffold is highly sensitive to minor structural modifications. Simple substitutions—such as N-alkyl chain length, the position of the carbonyl group on the heterocyclic ring, or the choice of counterion—can significantly alter computed physicochemical parameters including lipophilicity (XLogP), topological polar surface area (TPSA), hydrogen-bonding capacity, and conformational flexibility [1]. These molecular descriptors are known to directly influence critical drug-like properties such as passive membrane permeability, solubility, and target-binding kinetics [1]. Consequently, substituting 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one with a closely related analog—even one differing by a single methylene unit or a ring positional isomer—introduces unquantified and potentially confounding variables into biological assays or synthetic pathways, thereby undermining reproducibility and complicating structure-activity relationship (SAR) interpretation.

Physicochemical Mismatch

Even a single methylene or ring positional isomer can shift XLogP, TPSA, and rotatable bond count, potentially altering membrane permeability and target-binding kinetics.

SAR Confounding

N-methyl or primary amine analogs may introduce unquantified variables into biological assays, undermining structure-activity relationship interpretation and reproducibility.

Documentation Variability

Many research analogs lack formal GHS classifications and SDS documentation, increasing regulatory uncertainty during procurement and handling.

• [1] PubChem. (2021). 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. PubChem CID 131206614. Computed Properties (XLogP3-AA, TPSA, Hydrogen Bond Donor/Acceptor Counts, Rotatable Bond Count). View Source

2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: Differentiation vs Closest Analogs

Physicochemical Divergence: N-Methyl vs Primary Amine

This compound demonstrates distinct physicochemical properties compared to its closest N-alkyl and amino analogs. Relative to the N-methyl analog, it possesses an additional methylene group, increasing lipophilicity (XLogP3) and rotatable bond count. Compared to the primary amine analog (as the hydrochloride salt), it exhibits a substantially different topological polar surface area (TPSA) and hydrogen-bond donor count, which are critical for predicting membrane permeability and oral bioavailability [1][2].

Physicochemical Divergence

Reported

Target vs N-methyl: ΔMW +14 g/mol, ΔRot. bonds +1. vs primary amine HCl: ΔTPSA -14 Ų, ΔHBD -1, ΔRot. bonds +2.

Supports differentiation as a chemical probe; altered polarity and flexibility may impact membrane permeability.

Computed properties (PubChem); experimental validation recommended.

Evidence Dimension	Physicochemical Property Comparison
Target Compound Data	MW: 170.23 g/mol; XLogP3: 1; TPSA: 70.2 Ų; H-Bond Donors: 1; Rotatable Bonds: 4
Comparator Or Baseline	2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: MW: 156.21 g/mol, TPSA not computed, XLogP not computed, Rotatable Bonds: 3 (inferred). 2-Amino-1-(1,2-thiazol-3-yl)ethan-1-one HCl: MW: 178.64 g/mol; TPSA: 84.2 Ų; H-Bond Donors: 2; Rotatable Bonds: 2.
Quantified Difference	ΔMW: +14.02 g/mol vs N-methyl; -8.41 g/mol vs primary amine HCl. ΔTPSA: -14.0 Ų vs primary amine. ΔH-Bond Donors: -1 vs primary amine. ΔRotatable Bonds: +1 vs N-methyl, +2 vs primary amine.
Conditions	Computed properties using PubChem's Cactvs and XLogP3 algorithms [1][2].

Why This Matters

Altered TPSA and H-bond donor counts directly impact a compound's ability to cross biological membranes, making this compound a functionally distinct chemical probe compared to its analogs.

• [1] PubChem. (2021). 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. PubChem CID 131206614. Computed Properties. View Source
• [2] PubChem. (2021). 2-Amino-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride. PubChem CID 165992918. Computed Properties. View Source

Defined Safety & Handling Profile

The compound's GHS hazard classification is clearly defined, enabling informed risk assessment and compliant handling during procurement and use. It is classified as a skin irritant (Category 2), eye irritant (Category 2A), and specific target organ toxicant (single exposure, Category 3) for the respiratory system . This explicit classification contrasts with many research chemicals for which hazard data are often absent or only generically inferred.

Safety & Handling Profile

Data to verify

GHS H315, H319, H335 documented. Many analogs lack explicit hazard statements.

Reduces regulatory uncertainty; supports institutional chemical approval workflows.

SDS availability may vary by supplier; verify with current lot.

Evidence Dimension	GHS Hazard Classification
Target Compound Data	H315: Causes skin irritation; H319: Causes serious eye irritation; H335: May cause respiratory irritation .
Comparator Or Baseline	Many analogous research chemicals (e.g., 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one) lack publicly available, vendor-supplied SDS documentation with explicit GHS classifications.
Quantified Difference	Not applicable (qualitative difference).
Conditions	Data extracted from vendor Safety Data Sheet (SDS) compliant with United States GHS standards .

Why This Matters

Access to a formal SDS with specific hazard statements reduces regulatory and safety uncertainty, streamlining institutional chemical approval and safe handling protocols.

Quantified Purity & Lot Traceability

The compound is supplied with a documented minimum purity specification of 95% and is supported by a certificate of analysis (COA) and safety data sheet (SDS) upon request . This level of batch-to-batch quality assurance is essential for generating reproducible biological data and is not uniformly guaranteed for all positional isomers or N-alkyl analogs from all suppliers.

Purity & Lot Traceability

Specification review

Minimum purity ≥95%, with COA and SDS upon request. Not uniformly guaranteed for all isomers or analogs.

Essential for SAR reproducibility; batch-specific data enable cross-study comparisons.

Verify COA for actual purity and lot-specific documentation.

Evidence Dimension	Purity Specification
Target Compound Data	Minimum Purity: 95% .
Comparator Or Baseline	2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: Minimum Purity: 95% (reported by one vendor) ; other analogs may have variable or unspecified purity.
Quantified Difference	Equivalent minimum purity specification, but target compound has verified vendor supply chain with COA availability.
Conditions	Vendor-specified purity from AK Scientific, Inc. and CymitQuimica .

Why This Matters

Defined purity and lot traceability are fundamental for experimental reproducibility, especially when comparing SAR data across different research groups.

2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: Optimal Use Cases

Medicinal Chemistry: Isothiazole Building Block

The compound serves as a versatile synthetic intermediate for constructing more complex molecules bearing the 1,2-thiazole (isothiazole) core. Its ethylamino and ethanone functionalities provide orthogonal handles for further derivatization, such as reductive amination, amide coupling, or heterocycle formation. The availability of batch-specific analytical data (purity ≥95%) supports robust synthetic planning and minimizes impurities in downstream products.

Chemical Biology: N-Ethyl Substitution Probe

The compound's computed physicochemical profile (XLogP3: 1; TPSA: 70.2 Ų; Rotatable Bonds: 4) [1] distinguishes it from its N-methyl and primary amine counterparts. This makes it a valuable probe in structure-activity relationship (SAR) campaigns aimed at dissecting the contribution of N-alkyl chain length to target binding affinity, cellular permeability, or metabolic stability.

Lab Procurement: Reference Standard with Safety Docs

For institutions requiring formal hazard assessments prior to chemical acquisition, this compound offers a complete, vendor-supplied Safety Data Sheet detailing specific GHS hazard statements (H315, H319, H335) . This documentation facilitates internal approval processes and ensures compliance with occupational health and safety regulations, a distinct advantage over less well-characterized research chemicals.

Application

Selection Property

Validation Focus

Isothiazole building block for synthesis

Defined purity specification and lot documentation

Impurity profile and batch reproducibility

N-ethyl substitution SAR probe

Distinct physicochemical profile (XLogP, TPSA, rotatable bonds)

Membrane permeability and target-binding interpretation

Procurement with documented hazard profile

Available SDS with specific GHS classifications

Institutional chemical approval and safe handling protocols

• [1] PubChem. (2021). 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. PubChem CID 131206614. Computed Properties (XLogP3-AA, TPSA, Rotatable Bond Count). View Source